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Introduction
The imidogen radical (NH) is a simple diatomic molecule that plays a crucial role in a vast

array of chemical environments, from the scorching interiors of combustion engines to the frigid

expanses of interstellar space. As a highly reactive species with a unique electronic structure,

NH serves as a key intermediate in nitrogen chemistry, influencing the formation and

destruction of important molecules. Its fundamental properties have been the subject of

extensive experimental and theoretical investigation, providing a deep understanding of its

spectroscopy, reactivity, and dynamics. This technical guide offers an in-depth exploration of

the core properties of the NH radical, presenting key quantitative data, detailed experimental

methodologies, and visual representations of its reaction pathways to serve as a valuable

resource for researchers in chemistry, physics, astrophysics, and drug development.

Fundamental Properties
Electronic Structure and Spectroscopic Properties
The NH radical possesses a ground electronic state of triplet multiplicity, designated as X³Σ⁻. In

addition to the ground state, several low-lying electronically excited states are of significant

importance, including the metastable singlet states a¹Δ and b¹Σ⁺, and the triplet A³Π and

quintet 5Σ- states. The energetic ordering and properties of these states govern the rich

spectroscopy and photochemistry of the NH radical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1232750?utm_src=pdf-interest
https://www.benchchem.com/product/b1232750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Spectroscopic Constants of the NH Radical

Electron
ic State

Term
Symbol

T₀
(cm⁻¹)

ωₑ

(cm⁻¹)
ωₑxₑ
(cm⁻¹)

Bₑ
(cm⁻¹)

αₑ
(cm⁻¹)

rₑ (Å)

c¹Π ¹Π 43,889.6 2235.1 89.9 16.59 0.73 1.037

A³Π ³Π 29,777.9 3126.3 96.0 16.66 0.71 1.037

b¹Σ⁺ ¹Σ⁺ 21,118.8 3212.8 76.5 16.35 0.63 1.049

a¹Δ ¹Δ 12,642.3 3282.1 79.5 16.64 0.65 1.034

X³Σ⁻ ³Σ⁻ 0 3282.3 78.5 16.65 0.65 1.038

Data compiled from various spectroscopic studies.

The transitions between these electronic states give rise to a complex and well-characterized

spectrum. The A³Π ↔ X³Σ⁻ transition, occurring in the near-ultraviolet region around 336 nm, is

a prominent feature in many environments and is frequently used for the detection and

characterization of the NH radical.

Potential Energy Curves:

The interactions and potential crossings between the various electronic states are crucial for

understanding the photochemistry and predissociation dynamics of the NH radical. For

instance, the predissociation of the A³Π state is influenced by the repulsive 5Σ⁻ state, which

provides a pathway for the dissociation of the radical.[1]

Thermochemical Properties
The stability of the NH radical is a key parameter in understanding its role in chemical

reactions. The bond dissociation energy represents the energy required to break the N-H bond.

Table 2: Thermochemical Data for the NH Radical
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Property Value Units

Bond Dissociation Energy (D₀) 3.47 ± 0.03 eV

80.0 ± 0.7 kcal/mol

334.7 ± 2.9 kJ/mol

Enthalpy of Formation

(ΔfH°₂₉₈)
356.1 ± 2.9 kJ/mol

Zero-Point Energy ~1630 cm⁻¹

Reactivity and Kinetics
The NH radical is highly reactive and participates in a wide range of chemical reactions. Its

reactivity is dependent on its electronic state, with the ground triplet state and the excited

singlet states exhibiting different reaction pathways and rates.

Reactions of Atmospheric and Combustion Importance
In combustion and atmospheric chemistry, the reactions of NH with small molecules like O₂,

NO, and H₂ are of paramount importance. These reactions are fundamental to the formation

and destruction of nitrogen oxides (NOx) and other nitrogen-containing species.

Table 3: Selected Reaction Rate Constants for the NH Radical

Reaction
Rate Constant (k) at 298 K
(cm³ molecule⁻¹ s⁻¹)

Temperature Dependence
(cm³ molecule⁻¹ s⁻¹)

NH + H₂ → NH₂ + H 1.1 x 10⁻¹²
3.0 x 10⁻¹¹ exp(-8.7 kcal/mol /

RT)

NH + O₂ → HNO + O 4.8 x 10⁻¹³
1.2 x 10⁻¹¹ exp(-6.5 kcal/mol /

RT)

NH + O₂ → NO + H < 5 x 10⁻¹⁵ -

NH + NO → N₂O + H 5.5 x 10⁻¹¹ 1.6 x 10⁻¹⁰ T⁻⁰.⁴

NH + NO → N₂ + OH 1.1 x 10⁻¹¹ 3.2 x 10⁻¹¹ T⁻⁰.⁴
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Rate constants are subject to considerable uncertainty and are dependent on experimental

conditions.

Role in Interstellar Chemistry
In the cold, diffuse environment of the interstellar medium, the NH radical is a key species in

the nitrogen chemistry network. Its formation and destruction pathways contribute to the

synthesis of more complex nitrogen-containing molecules, including ammonia (NH₃).

Experimental Methodologies
The study of the highly reactive NH radical requires specialized experimental techniques

capable of generating and detecting this transient species with high sensitivity and temporal

resolution.

Generation of the NH Radical
A common method for producing NH radicals in the laboratory is through the photolysis of

ammonia (NH₃) or other precursor molecules like hydrazoic acid (HN₃).

Experimental Protocol: Photolysis of Ammonia

Precursor Mixture Preparation: A dilute mixture of ammonia (typically <1%) in a bath gas

(e.g., Ar, He, or N₂) is prepared in a gas handling system. The precise concentrations are

controlled using mass flow controllers.

Photolysis Chamber: The gas mixture is flowed into a reaction cell or chamber. The chamber

is equipped with quartz windows to allow the entry of ultraviolet (UV) light.

UV Photolysis: A pulsed UV laser, such as an excimer laser operating at 193 nm (ArF), is

used to irradiate the gas mixture. The high-energy photons dissociate the ammonia

molecules, producing NH₂ and H atoms.

Secondary Reactions: The NH radicals are then typically formed through secondary

reactions, such as the reaction of two NH₂ radicals.

Synchronization: The timing of the photolysis pulse is precisely synchronized with the

detection method to enable time-resolved measurements of the NH radical concentration.
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Detection of the NH Radical
Laser-Induced Fluorescence (LIF) is a highly sensitive and selective technique for detecting the

NH radical.

Experimental Protocol: Laser-Induced Fluorescence (LIF) of NH

Excitation: A tunable laser system, often a dye laser pumped by a Nd:YAG laser, is used to

generate light at a wavelength corresponding to a specific rovibronic transition in the NH

radical. For NH, the A³Π ← X³Σ⁻ (0,0) band around 336 nm is commonly used.[1]

Fluorescence Collection: The laser beam is directed through the reaction chamber where the

NH radicals are present. The excited NH radicals then fluoresce, emitting light at a longer

wavelength. This fluorescence is collected at a 90-degree angle to the laser beam using a

lens system.

Detection: The collected fluorescence is passed through a monochromator or a bandpass

filter to select the desired wavelength and reject scattered laser light. A photomultiplier tube

(PMT) is used to detect the fluorescence signal.

Signal Processing: The PMT signal is amplified and recorded using a boxcar integrator or a

digital oscilloscope. The intensity of the fluorescence signal is proportional to the

concentration of the NH radical.

Time-Resolved Measurements: By varying the delay time between the photolysis laser pulse

and the probe laser pulse, the temporal evolution of the NH radical concentration can be

monitored, allowing for the determination of reaction rate constants.

Time-Resolved Absorption Spectroscopy is another powerful technique for monitoring the

concentration of NH radicals.

Experimental Protocol: Time-Resolved Absorption Spectroscopy of NH

Probe Light Source: A continuous wave (CW) or pulsed light source with a broad spectral

output (e.g., a xenon arc lamp) is used as the probe beam.
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Absorption Cell: The probe beam is passed through the reaction cell where the NH radicals

are generated.

Wavelength Selection: After the cell, the light is passed through a monochromator to select

the wavelength corresponding to an absorption feature of the NH radical.

Detection: The intensity of the transmitted light is measured by a photodetector (e.g., a

PMT).

Data Acquisition: The change in light intensity due to absorption by the NH radicals is

recorded as a function of time after the photolysis pulse. This provides a direct measure of

the temporal profile of the NH concentration.

Key Reaction Pathways and Mechanisms
The following diagrams, generated using the DOT language, illustrate some of the key reaction

pathways involving the NH radical in different chemical environments.

Ammonia Combustion
This diagram illustrates a simplified reaction pathway for the formation of NH radicals during

the combustion of ammonia.
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Click to download full resolution via product page

Simplified reaction pathway for NH formation in ammonia combustion.

Interstellar Nitrogen Chemistry
This diagram shows a simplified network of reactions leading to the formation and destruction

of the NH radical in the interstellar medium.
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Formation and destruction of NH in the interstellar medium.

Conclusion
The NH radical, despite its simple diatomic structure, exhibits a rich and complex chemistry that

is fundamental to a variety of scientific disciplines. Its well-defined electronic and spectroscopic

properties make it an ideal candidate for detailed experimental and theoretical studies, which in

turn provide crucial data for modeling complex chemical systems. This guide has provided a

comprehensive overview of the core properties of the NH radical, from its fundamental

spectroscopic constants to its key roles in combustion and interstellar chemistry. The detailed

experimental protocols and visual representations of its reaction pathways are intended to

equip researchers with the foundational knowledge necessary to further explore the fascinating

world of this important reactive intermediate. As research continues to push the boundaries of
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our understanding, the NH radical will undoubtedly remain a central focus in the study of

nitrogen chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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